Naftalofos
Overview
Description
Naftalofos is an organophosphorus pesticide primarily used to control pests in various agricultural applications . Its empirical formula is C16H16NO6P .
Molecular Structure Analysis
Naftalofos has a molecular weight of 349.28 . Its molecular structure consists of a naphthalimide group (a type of polycyclic aromatic hydrocarbon) and a diethyl phosphate group .Chemical Reactions Analysis
Naftalofos can be detected in food and environmental samples using a square wave voltammetric detection method . The detection limit was found to be 0.036 mg L-1 for dimethylvinphos and 0.044 mg L-1 for naftalofos with RGO/CS/GCE .Physical And Chemical Properties Analysis
Naftalofos has a density of 1.4±0.1 g/cm3, a boiling point of 487.3±28.0 °C at 760 mmHg, and a flash point of 248.5±24.0 °C . It has 7 H bond acceptors, 0 H bond donors, and 6 freely rotating bonds .Scientific Research Applications
Pesticide in Agriculture
Naftalofos is an organophosphorus pesticide primarily used to control pests in various agricultural applications . It’s used in the agriculture industry to protect crops from various pests, ensuring a healthy and abundant yield.
Analytical Reference Standard
Naftalofos can be used as an analytical reference standard for the determination of the target analyte in food and environmental samples . This application is crucial in ensuring the safety and quality of food products and maintaining the health of our environment.
Inhibition of Acetylcholinesterase (AChE)
The mode of action of Naftalofos involves the inhibition of the acetylcholinesterase (AChE) enzyme . This property is often exploited in research related to neurological disorders and treatments.
Voltammetric Detection Method
Naftalofos can be detected using a square wave voltammetric detection method. This involves using a novel modified reduced graphene oxide (RGO)/chitosan (CS) on a glassy carbon electrode . This method is used in research to detect and quantify the presence of Naftalofos in various samples.
Anthelminthic Drug
Naftalofos has a role as an anthelminthic drug . This means it can be used in the treatment of parasitic worm infections, contributing to the field of medicine and pharmaceuticals.
Organic Heterotricyclic Compound Research
Naftalofos is an organic heterotricyclic compound . Research in this field involves studying the properties and reactions of these types of compounds, contributing to the development of new materials and drugs.
Safety and Hazards
Mechanism of Action
Target of Action
Naftalofos is an organophosphorus insecticide and veterinary anthelmintic drug . Its primary target is the enzyme cholinesterase . Cholinesterase plays a crucial role in nerve function by breaking down acetylcholine, a neurotransmitter that transmits signals in the nervous system. By inhibiting cholinesterase, Naftalofos disrupts normal nerve function, leading to the death of parasitic nematodes .
Mode of Action
Naftalofos interacts with its target, cholinesterase, by binding to the active site of the enzyme, thereby inhibiting its function . This inhibition prevents the breakdown of acetylcholine, leading to an accumulation of this neurotransmitter at nerve junctions. The excess acetylcholine overstimulates the nerves, causing paralysis and eventual death of the parasitic nematodes .
Biochemical Pathways
It is known that the compound disrupts the normal functioning of the nervous system by affecting the cholinergic pathway . The accumulation of acetylcholine due to the inhibition of cholinesterase leads to overstimulation of the nerves, disrupting normal nerve signaling and leading to paralysis and death of the parasites .
Pharmacokinetics
As an organophosphorus compound, it is likely to be absorbed through the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted via the kidneys . These properties can impact the bioavailability of Naftalofos, determining how much of the drug reaches its target site to exert its effect.
Result of Action
The primary result of Naftalofos action at the molecular and cellular level is the disruption of normal nerve function. By inhibiting cholinesterase and causing an accumulation of acetylcholine, Naftalofos overstimulates nerve cells, leading to paralysis and death of parasitic nematodes . This makes Naftalofos effective as an anthelmintic drug.
Action Environment
The efficacy and stability of Naftalofos can be influenced by various environmental factors. While specific data on Naftalofos is limited, it is known that factors such as temperature, pH, and presence of other chemicals can affect the stability and activity of many pesticides . Additionally, the physical state of Naftalofos is solid, and it has a melting point of 174°C , suggesting that it may be stable under a range of environmental conditions.
properties
IUPAC Name |
(1,3-dioxobenzo[de]isoquinolin-2-yl) diethyl phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16NO6P/c1-3-21-24(20,22-4-2)23-17-15(18)12-9-5-7-11-8-6-10-13(14(11)12)16(17)19/h5-10H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNSIFYWAPWSAIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(OCC)ON1C(=O)C2=CC=CC3=C2C(=CC=C3)C1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16NO6P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2042193 |
Source
|
| Record name | Naftalofos | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2042193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
349.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Naftalofos | |
CAS RN |
1491-41-4 |
Source
|
| Record name | Naftalofos | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1491-41-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Naftalofos [USAN:INN:BAN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001491414 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Naftalofos | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=229795 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Naftalofos | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2042193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Naftalofos | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.617 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | NAFTALOFOS | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H5IT2P8H5I | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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